Cas no 115311-44-9 (2-(pyrazin-2-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(pyrazin-2-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 115311-44-9
• MF: C₈H₅N₃O₂S
• MW: 207.209199666977
• MDL: MFCD00111660
• CID: 1077927
• PubChem ID: 15623093
• Update Time: 2025-05-19

2-(pyrazin-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrazin-2-yl)thiazole-4-carboxylic acid
• 2-(2-pyrazinyl)-4-Thiazolecarboxylic acid
• 2-Pyrazin-2-yl-1,3-thiazole-4-carboxylic acid
• 2-pyrazin-2-yl-1,3-thiazole-4-carboxylic acid(SALTDATA: FREE)
• 2-(pyrazin-2-yl)-1,3-thiazole-4-carboxylic acid
• AC1Q742Q
• AGN-PC-00PZQX
• CTK7J0752
• F2147-0548
• Oprea1_042803
• SureCN1999671
• STK503100
• SY083027
• 2-(2-Pyrazinyl)thiazole-4-carboxylic Acid
• DTXSID60575966
• 115311-44-9
• 2-PYRAZIN-2-YL-1,3-THIAZOLE-4-CARBOXYLIC ACID 95%
• AKOS005171352
• ALBB-004316
• MFCD00111660
• EN300-68353
• 2-(pyrazin-2-yl)thiazole-4-carboxylicacid
• LS-01617
• Z448256634
• NCGC00332052-01
• DA-28560
• AB01325785-02
• SCHEMBL1999671
• G41187

• MDL： MFCD00111660
• Inchi： 1S/C8H5N3O2S/c12-8(13)6-4-14-7(11-6)5-3-9-1-2-10-5/h1-4H,(H,12,13)
• InChI Key： FVGINDDZLLHQKO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=NC=CN=1

Computed Properties

• Exact Mass: 207.01024758g/mol
• Monoisotopic Mass: 207.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 478.4±55.0 °C at 760 mmHg
• Flash Point: 243.1±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(pyrazin-2-yl)-1,3-thiazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(pyrazin-2-yl)-1,3-thiazole-4-carboxylic acid

2-(Pyrazin-2-yl)-1,3-thiazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 115311-44-9, known as 2-(pyrazin-2-yl)-1,3-thiazole-4-carboxylic acid, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The molecule consists of a thiazole ring fused with a pyrazine moiety and a carboxylic acid group, making it a versatile scaffold for further functionalization and exploration.

Recent studies have highlighted the potential of 2-(pyrazin-2-yl)-1,3-thiazole-4-carboxylic acid as a promising candidate in the development of novel therapeutic agents. Its structure facilitates interactions with various biological targets, including enzymes, receptors, and nucleic acids, making it a valuable tool in medicinal chemistry. For instance, researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The synthesis of 2-(pyrazin-2-yl)-1,3-thiazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of the pyrazine moiety through coupling reactions or other advanced synthetic techniques. The carboxylic acid group is then incorporated to complete the structure. These synthetic methods have been optimized in recent years to improve yield and purity, ensuring that the compound is readily available for further research.

In terms of biological activity, 2-(pyrazin-2-yl)-1,3-thiazole-4-carboxylic acid has shown remarkable selectivity towards certain targets. For example, studies have demonstrated its ability to modulate ion channels, which are critical for various physiological processes. This property makes it a potential lead compound for the development of drugs targeting neurological disorders or cardiovascular diseases.

Moreover, the compound's ability to interact with DNA has been investigated in recent studies. Researchers have found that 2-(pyrazin-2-yl)-1,3-thiazole-4-carboxylic acid can bind to DNA through intercalation or other non-covalent interactions, suggesting its potential as an antitumor agent. These findings have opened new avenues for exploring its applications in oncology.

Another area of interest is the compound's role in antibacterial and antifungal activities. Preliminary studies indicate that 2-(pyrazin-2-yl)-1,3-thiazole-4-carboxylic acid exhibits potent activity against several pathogenic microorganisms. This makes it a valuable candidate for the development of new antimicrobial agents, especially given the growing concern over antibiotic resistance.

In addition to its biological applications, 2-(pyrazin-2-yil)-1,3-thiazole_4-carboxylic acid has also been explored for its electronic properties. Its structure allows for conjugation across the thiazole and pyrazine rings, making it a potential candidate for use in organic electronics or optoelectronic devices. Recent research has focused on its application in light-emitting diodes (LEDs) and photovoltaic cells.

The versatility of CAS No. 115311_44_9 lies in its ability to serve as a versatile building block for further chemical modifications. By introducing various substituents at different positions on the thiazole or pyrazine rings, researchers can tailor the compound's properties to suit specific applications. This modular approach has significantly expanded its utility in both academic and industrial settings.

Furthermore, computational studies have played a pivotal role in understanding the behavior of 2-(pyrazin_2_yil)_thiazole_4_carboxylic_acid at molecular levels. Advanced molecular modeling techniques have provided insights into its binding modes with biological targets and its electronic properties at an atomic level. These computational tools have complemented experimental studies by accelerating drug discovery processes and reducing costs.

In conclusion, CAS No 1153_44_9, or 2_(pyrazin_2_yil)_thiazole_4_carboxylic_acid, represents a fascinating molecule with immense potential across multiple disciplines. Its unique structure and diverse biological activities make it an invaluable tool for researchers in chemistry and pharmacology alike. As ongoing studies continue to uncover new applications and mechanisms of action for this compound